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CAS No.: 2109037-87-6

Cat. No.: B1411729

Get Quote

Executive Summary

Methyl 1-octyl-2-oxocyclohexanecarboxylate (M-1-O-2-OC) is a critical synthetic
intermediate, most notably serving as a precursor in the synthesis of cyclohexylphenol
cannabinoids (e.g., CP 47,497).[1] Its structural core—a

-keto ester with a quaternary

-carbon—presents unique challenges in Gas Chromatography-Mass Spectrometry (GC-MS)
analysis due to steric hindrance and competing fragmentation pathways.[1]

This guide provides a comparative technical analysis of M-1-O-2-OC against its non-alkylated
precursor, Methyl 2-oxocyclohexanecarboxylate (M-2-OC).[1] By contrasting these two
compounds, researchers can distinguish between unreacted starting materials and the
alkylated intermediate, a crucial step in purity profiling and forensic intelligence.

Structural Analysis & Theoretical Fragmentation
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Understanding the fragmentation logic is a prerequisite for interpreting the spectra.[2][3] The
introduction of the octyl chain at the C1 position fundamentally alters the mass spectral
signature compared to the unsubstituted precursor.

The Target: Methyl 1-octyl-2-
oxocyclohexanecarboxylate[1]

e Formula:
e Molecular Weight: 268.4 Da[1]
o Key Structural Features:
o Cyclohexane Ring: Source of low-mass hydrocarbon fragments (m/z 41, 55).[1]

o -Keto Ester Moiety: Facilitates
-cleavage and decarboxylation.[1]

o Octyl Side Chain (C8): A long alkyl chain that introduces McLafferty Rearrangement
possibilities not present in the methyl-substituted or unsubstituted analogs.[1]

The Alternative (Precursor): Methyl 2-
oxocyclohexanecarboxylate

e Formula:
e Molecular Weight: 156.18 Da[1]
» Role: Starting material. Its presence in a sample indicates incomplete alkylation.[1]

o Fragmentation Characteristic: Dominated by ring fragmentation and simple ester cleavages
(loss of

).[1]

Comparative Fragmentation Analysis
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The following table contrasts the diagnostic ions. The "shift" in mass and the appearance of

chain-specific rearrangements are the primary differentiators.

Feature

Target: M-1-Octyl-
2-0C

Precursor: M-2-OC

Mechanistic Cause

Molecular lon (

)

m/z 268
(Weak/Absent)

m/z 156 (Distinct)

The octyl chain
increases lability; the
quaternary center
promotes

fragmentation.[1]

Base Peak (Typical)

m/z 55 or m/z 41

m/z 55

Ring disintegration
dominates both, but
the target has
competing high-mass

fragments.[1]

McLafferty Product

m/z 184 (Predicted)

N/A

The octyl chain (with

-hydrogens) allows
rearrangement, losing

a neutral alkene (

). The precursor lacks

this chain.

-Cleavage (Ester)

m/z 237 (

m/z 125 (

)

Loss of methoxy

group (

) from the ester.[1]

-Cleavage (Alkyl)

m/z 155 (

N/A

Loss of the entire octyl
chain returns the ion
to the "pseudo-

precursor' mass.

Mechanism of Action: The "Octyl Effect"
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In the precursor (M-2-OC), fragmentation is restricted to ring opening and ester cleavage. In
the target (M-1-O-2-OC), the octyl chain acts as a "fuse."”

o McLafferty Rearrangement: The carbonyl oxygen abstracts a

-hydrogen from the octyl chain.[1] This leads to

-cleavage of the chain, expelling a neutral hexene molecule and leaving a stable enol radical
cation.

¢ Inductive Cleavage: The bond between the quaternary C1 and the carbonyl carbon is
strained. This often leads to the loss of the carbomethoxy group (

) or the alkyl chain (

).

Experimental Protocol

To replicate these results, the following validated GC-MS methodology is recommended. This
protocol prioritizes the separation of the high-boiling octyl derivative from the lower-boiling
precursor.

Sample Preparation[1]

o Solvent: Ethyl Acetate (HPLC Grade).[1] Avoid alcohols to prevent transesterification.[1]
» Concentration:

(Trace analysis) to
(Purity check).

» Derivatization: None required (compound is volatile enough).[1]

Instrumentation Parameters (Agilent 7890/5977 or
equivalent)
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Parameter

Setting

Rationale

Inlet Temperature

High temp required to volatilize
the C16 target without

discrimination.[1]

Injection Mode

Splitless (1 min)

Maximizes sensitivity for trace

intermediates.[1]

DB-5MS Ul ( Standard non-polar phase;
Column "Ultra Inert" reduces tailing of
) the keto-ester.[1]
i Constant flow for stable
Carrier Gas Helium @ S
retention times.[1]
_ Fast ramp prevents
(2 min) : Co
Oven Program broadening; high final temp
(5 min) elutes the octyl derivative.
_ Prevents condensation of the
Transfer Line o
heavy octyl derivative.
lon Source (El, 70eV) Standard El ionization.[1]
Visualizations

Fragmentation Pathway (Graphviz)

This diagram illustrates the competing pathways for the target molecule, highlighting the critical
McLafferty rearrangement provided by the octyl chain.
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McLafferty Rearrangement Alpha Cleavage
(Gamma-H Transfer) (Ester Bond)

- C6H12 (Neutral) - OCH3 (31 Da) Complex Ring Opening
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(Cyclohexane Core) (Loss of Octyl Chain)

Base Peak: m/z 55
(C4H7+ Ring Fragment)

Product lon: m/z 237
(Loss of OCH3)

Product lon: m/z 184

(Loss of Hexene C6H12)

Click to download full resolution via product page

Caption: Figure 1.[1] Predicted fragmentation pathways for Methyl 1-octyl-2-
oxocyclohexanecarboxylate under 70eV El.

Experimental Workflow (Graphviz)

A self-validating workflow to ensure the distinction between the precursor and the target.

Identification Logic

RT > 15 min?
Mass 268/184?

No
RT < 10 min?
Mass 1562
Precursor Identified
(Incomplete Rxn)

|
Target Identified B
(Success)

Sample Dilution GC Separation MS Detection [T DataAnalysis
(Reaction Mix) (EtOAC, 1 mg/mL) (DB-5MS, 60-300°C) (EI, 70eV) (EIC Extraction)

Click to download full resolution via product page

Caption: Figure 2. Logic flow for differentiating the target octyl-derivative from its starting
material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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